Cas no 2404-43-5 (Oxirane, 2-methyl-2-phenyl-, (2S)-)
2404-43-5 structure
Product Name:Oxirane, 2-methyl-2-phenyl-, (2S)-
CAS No:2404-43-5
MF:C9H10O
MW:134.175102710724
CID:1419580
PubChem ID:11629614
Update Time:2025-04-20
Oxirane, 2-methyl-2-phenyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- Oxirane, 2-methyl-2-phenyl-, (2S)-
- (2S)-2-methyl-2-phenyloxirane
- MRXPNWXSFCODDY-SECBINFHSA-N
- SCHEMBL5855213
- (s)-alpha-methyl-styrene oxide
- DTXSID20469675
- (S)-alpha-Methylstyrene oxide
- 2404-43-5
-
- Inchi: 1S/C9H10O/c1-9(7-10-9)8-5-3-2-4-6-8/h2-6H,7H2,1H3/t9-/m1/s1
- InChI Key: MRXPNWXSFCODDY-SECBINFHSA-N
- SMILES: O1C[C@]1(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 134.0732
- Monoisotopic Mass: 134.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.53
- LogP: 1.93200
Oxirane, 2-methyl-2-phenyl-, (2S)- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
2404-43-5 (Oxirane, 2-methyl-2-phenyl-, (2S)-) Related Products
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